Cas no 1219802-60-4 (Ranolazine-d)

• Product Name: Ranolazine-d
• CAS No: 1219802-60-4
• MF: C₂₄H₃₅Cl₂N₃O₄
• MW: 508.507698297501
• CID: 1065766
• PubChem ID: 49849870
• Update Time: 2025-08-03

Ranolazine-d Chemical and Physical Properties

Names and Identifiers

• (±)-Ranolazine-d8 2HCl (piperazine-d8)
• N-(2,6-dimethylphenyl)-2-[2,2,3,3,5,5,6,6-octadeuterio-4-[2-hydroxy-3-(2-methoxyphenoxy)propyl]piperazin-1-yl]acetamide,dihydrochloride
• N-(2,6-Dimethylphenyl)-2-{4-[2-hydroxy-3-(2-methoxyphenoxy)propyl](~2~H_8_)piperazin-1-yl}acetamide--hydrogen chloride (1/2)
• N-(2,6-Dimethylphenyl)-2-[2,2,3,3,5,5,6,6-octadeuterio-4-[2-hydroxy-3-(2-methoxyphenoxy)propyl]piper
• Ranolazine-d
• CS-0226471
• F91294
• Ranolazine-d8 (dihydrochloride)
• N-(2,6-dimethylphenyl)-2-[2,2,3,3,5,5,6,6-octadeuterio-4-[2-hydroxy-3-(2-methoxyphenoxy)propyl]piperazin-1-yl]acetamide;dihydrochloride
• 1219802-60-4
• (+/-)-RANOLAZINE-D8 2HCL
• MS-29445
• HY-17401S
• DTXSID60678729

• Inchi： 1S/C24H33N3O4.2ClH/c1-18-7-6-8-19(2)24(18)25-23(29)16-27-13-11-26(12-14-27)15-20(28)17-31-22-10-5-4-9-21(22)30-3;;/h4-10,20,28H,11-17H2,1-3H3,(H,25,29);2*1H/i11D2,12D2,13D2,14D2;;
• InChI Key： RJNSNFZXAZXOFX-ZWKVGDSCSA-N
• SMILES： Cl.Cl.OC(COC1C=CC=CC=1OC)CN1C([2H])([2H])C([2H])([2H])N(CC(NC2C(C)=CC=CC=2C)=O)C([2H])([2H])C1([2H])[2H]

Computed Properties

• Exact Mass: 507.2506760g/mol
• Monoisotopic Mass: 507.2506760g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 531
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.3

Additional information on Ranolazine-d

Comprehensive Overview of Ranolazine-d (CAS No. 1219802-60-4): Applications, Mechanism, and Research Insights

Ranolazine-d, a deuterated analog of the well-known antianginal drug Ranolazine, has garnered significant attention in pharmaceutical research due to its unique pharmacokinetic properties. With the CAS registry number 1219802-60-4, this compound is specifically engineered to enhance metabolic stability, making it a valuable tool for drug metabolism studies and deuterated pharmaceutical development. Researchers and clinicians are increasingly exploring its potential to improve therapeutic outcomes while minimizing side effects.

The deuterium substitution in Ranolazine-d alters its CYP450 enzyme interaction, a critical factor in personalized medicine and precision dosing. This modification is part of a broader trend in deuterated drug design, which aims to prolong drug half-life and reduce interpatient variability. As the pharmaceutical industry shifts toward sustainable drug development, compounds like Ranolazine-d exemplify innovations that align with green chemistry principles by potentially lowering required dosages and decreasing metabolite-related toxicity.

Current studies highlight Ranolazine-d's role in addressing cardiac arrhythmias and chronic angina, conditions affecting millions globally. Its mechanism involves selective inhibition of late sodium current (INaL), which distinguishes it from traditional antianginal agents. This targeted action has sparked interest in repurposing Ranolazine-d for rare cardiovascular diseases, a hot topic in orphan drug research. The compound's isotopic labeling also facilitates advanced mass spectrometry imaging in preclinical models, enabling precise tissue distribution analyses.

From a synthetic chemistry perspective, the production of Ranolazine-d (CAS 1219802-60-4) requires specialized deuterium incorporation techniques, often involving catalytic hydrogen-deuterium exchange or deuterated building blocks. These processes are crucial for achieving high isotopic purity (>98%), a key parameter for reliable pharmacokinetic profiling. The growing demand for such labeled compounds reflects broader trends in isotope-enabled drug discovery, particularly for translational research bridging in vitro and clinical findings.

Regulatory agencies have shown increased interest in deuterated drugs, with several achieving FDA approval in recent years. While Ranolazine-d itself remains investigational, its parent compound's established safety profile accelerates its adoption in phase I metabolite studies. Analytical chemists frequently employ LC-MS/MS methods to quantify Ranolazine-d in biological matrices, leveraging its distinct mass shift signature for superior selectivity over non-deuterated analogs.

The scientific community continues to investigate Ranolazine-d's potential beyond cardiovascular applications. Emerging data suggest possible utility in mitochondrial disorders due to its effects on cardiac energetics. Furthermore, its application in drug-drug interaction studies provides critical insights for polypharmacy management, especially relevant for aging populations. These multifaceted applications position Ranolazine-d (CAS 1219802-60-4) as a versatile research compound with expanding therapeutic horizons.

Quality control of Ranolazine-d requires rigorous spectroscopic characterization, including NMR deuterium content analysis and isotopic ratio verification. These protocols ensure batch-to-batch consistency for reproducible research outcomes. As stable isotope labeling becomes standard practice in ADME studies, the demand for well-characterized reference standards like Ranolazine-d will continue rising across academic and industrial laboratories worldwide.